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Compound of Interest

Compound Name: Fit-3 Inhibitor 111

Cat. No.: B1676094

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Flt-3 Inhibitor lll. The following procedures are
designed to ensure the safe handling, use, and disposal of this potent compound.

Compound Data Summary

The following table summarizes key quantitative data for FIt-3 Inhibitor Ill, a cell-permeable 5-
phenyl-2-thiazolamine compound that acts as a potent, ATP-binding site-targeting inhibitor of
FIt3.
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Property Value Source
CAS Number 852045-46-6

Molecular Formula C21H23Ns0S

Molecular Weight 365.49 g/mol

Appearance Off-white solid

Solubility >10 mg/mL in DMSO

Purity =>95% (HPLC)

Primary Target ICso

50 nM for Flt3

MV4:11-ITD ICso 52 nM
BaF3-ITD ICso 240 nM
BaF3-D835/Y ICso 760 nM

Personal Protective Equipment (PPE)

Due to the hazardous nature of Flt-3 Inhibitor lll—harmful by inhalation, in contact with skin,

and if swallowed—a comprehensive PPE strategy is mandatory. The following equipment must
be worn at all times when handling the compound.

e Gloves: Two pairs of chemotherapy-rated, powder-free nitrile gloves are required. Change
gloves immediately if contaminated, punctured, or torn.

o Gown: A disposable, back-closing gown made of a material demonstrated to be resistant to
chemotherapy drugs is necessary. Ensure cuffs are tucked into the outer pair of gloves.

o Eye and Face Protection: Use safety glasses with side shields at a minimum. For procedures
with a risk of splashing (e.g., reconstituting the powder), a face shield should be worn in
addition to safety glasses or goggles.

o Respiratory Protection: When handling the powdered form of the compound outside of a
certified chemical fume hood or biological safety cabinet, a NIOSH-approved N95 respirator
is required to prevent inhalation.
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Operational Handling Plan: A Step-by-Step Guide

This section outlines the procedural workflow for safely handling FlIt-3 Inhibitor lll from receipt
to disposal.

Step 1: Receiving and Storage

» Upon receipt, visually inspect the container for any damage or leaks.

e The compound is shipped at ambient temperature.

e For long-term storage, keep the solid compound at -20°C and protect it from light.
Step 2: Preparation for Use

 All handling of the powdered compound and preparation of stock solutions must be
conducted in a certified chemical fume hood or a Class Il Biosafety Cabinet to minimize
inhalation exposure.

o Before handling, ensure the work area is clean and decontaminated. Cover the work surface
with a disposable, absorbent, plastic-backed pad.

Step 3: Reconstitution and Aliquoting

» To prepare a stock solution, reconstitute the solid FIt-3 Inhibitor Il in DMSO to the desired
concentration (e.g., 10 mg/mL).

» Following reconstitution, it is recommended to create single-use aliquots to avoid repeated
freeze-thaw cycles.

» Store the aliquoted stock solutions at -20°C. Under these conditions, they are stable for up to
6 months.

Disposal Plan

All materials contaminated with Flt-3 Inhibitor Ill are considered hazardous waste and must be
disposed of according to institutional and local regulations.
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o Solid Waste: All disposable PPE (gloves, gowns), plastic-backed pads, and any other
contaminated lab supplies (e.g., pipette tips, tubes) should be placed in a clearly labeled
hazardous waste container.

» Liquid Waste: Unused stock solutions and contaminated media should be collected in a
designated, sealed hazardous liquid waste container. Do not pour this waste down the drain.

o Sharps Waste: Needles, syringes, or any other sharps contaminated with the inhibitor must
be disposed of in a designated sharps container for hazardous materials.

Workflow for Safe Handling of Flt-3 Inhibitor Il
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Figure 1. Safe Handling Workflow for Flt-3 Inhibitor III
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
FIt-3 Inhibitor 11l]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676094#personal-protective-equipment-for-
handling-flt-3-inhibitor-iii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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